2-Fluoro-4-methoxypyridine-3-carboxaldehyde

• IUPAC Name: 2-fluoro-4-methoxypyridine-3-carbaldehyde
• InChI: InChI=1S/C7H6FNO2/c1-11-6-2-3-9-7(8)5(6)4-10/h2-4H,1H3
• InChI Key: ZSTBWRCDPCLAAU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=NC=C1)F)C=O
• Molecular Formula: C7H6FNO2
• Molecular Weight: 155.13 g/mol

Description

2-Fluoro-4-methoxypyridine-3-carboxaldehyde is a heteroaromatic compound with a molecular formula of C7H6FNO2. It has a molecular weight of 155.13.

Synthesis Analysis

The synthesis of fluorinated pyridines, such as this compound, is a topic of interest in the field of chemistry. The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H6FNO2/c1-11-6-2-3-9-7 (8)5 (6)4-10/h2-4H,1H3. The InChI key is ZSTBWRCDPCLAAU-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored at a temperature between 2-8°C.

Scientific Research Applications

1. Synthesis of Nucleosides

2-Fluoro-4-methoxypyridine-3-carboxaldehyde plays a role in the synthesis of various nucleosides. For example, in the study of pyridine nucleosides related to 5-fluorocytosine and 5-fluorouracil, derivatives of 2-fluoro-4-methoxypyridine were used as intermediates in the synthesis of nucleoside analogs, which are important in medicinal chemistry (Nesnow & Heidelberger, 1975), (Nesnow & Heidelberger, 1973).

2. Schiff Bases Synthesis

The compound is utilized in the synthesis of novel Schiff bases. A study describes synthesizing Schiff bases using derivatives of 2-fluoro-4-methoxypyridine for antimicrobial applications (Puthran et al., 2019).

3. Fluorodenitration Reactions

It is also involved in fluorodenitration reactions, as illustrated in a study by Kuduk et al. (2005), where tetrabutylammonium fluoride was used to convert nitropyridines to fluoropyridines, including 2-fluoro-4-methoxypyridine derivatives (Kuduk, Dipardo, & Bock, 2005).

4. Deprotometalation Studies

2-Fluoro-4-methoxypyridine is involved in deprotometalation studies, which is a key reaction in organic synthesis and pharmaceutical research. A study on deprotometalation of substituted pyridines discusses the use of methoxy- and fluoro-pyridines, including 2-fluoro-4-methoxypyridine derivatives (Hedidi et al., 2016).

5. Anticancer Research

In the field of anticancer research, derivatives of 2-fluoro-4-methoxypyridine have been used in the synthesis of novel anticancer compounds. For example, the synthesis of fluorinated analogues of combretastatin A-4 involves the use of similar derivatives for their potential anticancer properties (Lawrence et al., 2003).

6. Fluorometric Analysis

The compound is also relevant in fluorometric analysis. In a study on the fluorometric determination of aromatic aldehydes, derivatives of 2-fluoro-4-methoxypyridine were used to determine aromatic aldehydes, showcasing its utility in analytical chemistry (Sano, Ogawa, & Takitani, 1987).

7. Bioconversion Research

In bioconversion research, derivatives of 2-fluoro-4-methoxypyridine have been studied for their potential in producing novel halogenated aromatic compounds, as indicated in a study involving the fungus Bjerkandera adusta (Lauritsen & Lunding, 1998).

Safety and Hazards

The compound is classified under the GHS07 hazard class. It can cause skin irritation (H315) and serious eye irritation (H319). It may also cause respiratory irritation (H335). Precautionary measures include avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment.